Cas no 954256-08-7 (1-(2-Ethoxybenzoyl)-1,4-diazepane)

1-(2-Ethoxybenzoyl)-1,4-diazepane is a diazepane derivative characterized by its 2-ethoxybenzoyl functional group, which enhances its potential as an intermediate in pharmaceutical synthesis. This compound is of interest due to its structural versatility, enabling modifications for applications in medicinal chemistry, particularly in the development of central nervous system (CNS) targeting agents. Its diazepane core provides a stable scaffold for further functionalization, while the ethoxybenzoyl moiety may influence binding affinity and pharmacokinetic properties. The compound is typically utilized in research settings for exploring novel bioactive molecules, offering a balance of synthetic accessibility and tunable reactivity. Proper handling and storage under inert conditions are recommended to maintain stability.
1-(2-Ethoxybenzoyl)-1,4-diazepane structure
954256-08-7 structure
Product Name:1-(2-Ethoxybenzoyl)-1,4-diazepane
CAS No:954256-08-7
MF:C14H20N2O2
MW:248.320803642273
MDL:MFCD09738412
CID:4723065
Update Time:2025-11-01

1-(2-Ethoxybenzoyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

    • 1-(2-ETHOXYBENZOYL)-1,4-DIAZEPANE
    • CCOC1=CC=CC=C1C(=O)N1CCCNCC1
    • 1-(2-Ethoxybenzoyl)-1,4-diazepane
    • MDL: MFCD09738412
    • Inchi: 1S/C14H20N2O2/c1-2-18-13-7-4-3-6-12(13)14(17)16-10-5-8-15-9-11-16/h3-4,6-7,15H,2,5,8-11H2,1H3
    • InChI Key: BQSHCIUKTDHFOO-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1OCC)N1CCNCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 271
  • Topological Polar Surface Area: 41.6

1-(2-Ethoxybenzoyl)-1,4-diazepane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB423488-1 g
1-(2-Ethoxybenzoyl)-1,4-diazepane
954256-08-7
1 g
€616.10 2023-07-18
abcr
AB423488-5 g
1-(2-Ethoxybenzoyl)-1,4-diazepane
954256-08-7
5 g
€1,106.00 2023-07-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1196395-1g
1-(2-Ethoxybenzoyl)-1,4-diazepane
954256-08-7 98%
1g
¥9834.00 2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1196395-5g
1-(2-Ethoxybenzoyl)-1,4-diazepane
954256-08-7 98%
5g
¥23859.00 2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1196395-10g
1-(2-Ethoxybenzoyl)-1,4-diazepane
954256-08-7 98%
10g
¥33602.00 2024-04-24
abcr
AB423488-1g
1-(2-Ethoxybenzoyl)-1,4-diazepane; .
954256-08-7
1g
€616.10 2025-04-14
abcr
AB423488-5g
1-(2-Ethoxybenzoyl)-1,4-diazepane; .
954256-08-7
5g
€1106.00 2025-04-14
A2B Chem LLC
AJ27039-1g
1-(2-ethoxybenzoyl)-1,4-diazepane
954256-08-7 95+%
1g
$1067.00 2024-07-18
A2B Chem LLC
AJ27039-2g
1-(2-ethoxybenzoyl)-1,4-diazepane
954256-08-7 95+%
2g
$1370.00 2024-07-18
A2B Chem LLC
AJ27039-5g
1-(2-ethoxybenzoyl)-1,4-diazepane
954256-08-7 95+%
5g
$1843.00 2024-07-18

Additional information on 1-(2-Ethoxybenzoyl)-1,4-diazepane

Introduction to 1-(2-Ethoxybenzoyl)-1,4-diazepane (CAS No. 954256-08-7) and Its Emerging Applications in Chemical Biology

The compound 1-(2-Ethoxybenzoyl)-1,4-diazepane (CAS No. 954256-08-7) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. As a derivative of diazepane, this molecule has garnered attention in the scientific community due to its unique structural features and potential biological activities. The presence of an ethoxybenzoyl moiety introduces hydrophobicity and electronic properties that can modulate its interactions with biological targets, making it a promising candidate for further exploration in drug discovery and chemical biology.

In recent years, the field of medicinal chemistry has seen a surge in interest toward heterocyclic compounds, particularly those containing nitrogen-rich scaffolds like diazepane. These structures are not only biologically relevant but also exhibit remarkable chemical versatility, allowing for diverse functionalization strategies. The 1-(2-Ethoxybenzoyl)-1,4-diazepane molecule exemplifies this versatility, with its benzoyl group serving as a key pharmacophore that can engage in various non-covalent interactions with proteins and nucleic acids.

One of the most compelling aspects of this compound is its potential role in modulating neurological pathways. The diazepane core is well-known for its ability to interact with GABA receptors, which are critical for regulating neuronal excitability. By incorporating an ethoxybenzoyl substituent, the compound may exhibit altered pharmacokinetic properties or novel mechanisms of action compared to parent diazepane derivatives. This has sparked interest in exploring its potential as an anxiolytic or neuroprotective agent, though extensive preclinical studies are still needed to validate these hypotheses.

Recent advances in computational chemistry have enabled more sophisticated virtual screening approaches to identify promising candidates like 1-(2-Ethoxybenzoyl)-1,4-diazepane. Molecular docking studies suggest that this compound may interact with enzymes involved in inflammation and oxidative stress pathways, such as COX-2 or lipoxygenases. Such interactions could make it a valuable tool for investigating the molecular mechanisms underlying inflammatory diseases or neurodegenerative disorders.

The synthesis of 1-(2-Ethoxybenzoyl)-1,4-diazepane presents an interesting challenge due to the need to carefully control regioselectivity and functional group compatibility. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have made it possible to construct complex heterocycles with high precision. These techniques not only enhance yield but also allow for rapid diversification of the molecular framework, enabling medicinal chemists to explore a broader spectrum of biological activities.

From a chemical biology perspective, this compound serves as a valuable scaffold for probing protein-protein interactions (PPIs) and enzyme inhibition. The benzoyl group can act as an anchor point for covalent labeling or photoaffinity probes, while the diazepane ring provides a flexible yet constrained environment that can mimic natural substrates or modulators. Such features make it an attractive tool for developing probes that can dissect complex signaling networks in cells.

The growing interest in kinase inhibitors has also highlighted the potential of 1-(2-Ethoxybenzoyl)-1,4-diazepane as a lead compound. Kinases play pivotal roles in cell proliferation, differentiation, and survival, making them prime targets for therapeutic intervention. Structural modifications around the diazepane core could fine-tune binding affinity and selectivity against specific kinases, such as EGFR or JAK family members. Preliminary data suggest that derivatives of this compound may exhibit inhibitory activity without significant off-target effects.

In conclusion,1-(2-Ethoxybenzoyl)-1,4-diazepane (CAS No. 954256-08-7) represents a promising candidate for further investigation in chemical biology and drug discovery. Its unique structural features and potential biological activities make it a compelling molecule to explore through both experimental and computational approaches. As research continues to uncover new therapeutic targets and innovative synthetic strategies,this compound is poised to play an important role in advancing our understanding of disease mechanisms and developing novel treatments.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.